Cas no 1509073-20-4 (3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid
• CAS No: 1509073-20-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6297137
• PubChem ID: 83442133
• Update Time: 2025-08-05

3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid
• SY339220
• 1509073-20-4
• EN300-1452014

• Inchi： 1S/C11H14O3/c1-7-3-4-9(8(2)5-7)6-10(12)11(13)14/h3-5,10,12H,6H2,1-2H3,(H,13,14)
• InChI Key： BUTHZLJIGVDHLQ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid

3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid: A Comprehensive Overview of CAS No. 1509073-20-4

3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid (CAS No. 1509073-20-4) is a unique and versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various therapeutic areas, including anti-inflammatory and anti-cancer treatments. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure:

3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid is a member of the hydroxypropanoic acid family, featuring a hydroxyl group (-OH) and a carboxylic acid group (-COOH) attached to a propyl chain. The presence of the 2,4-dimethylphenyl substituent imparts unique chemical and physical properties to the molecule. The compound has a molecular formula of C11H14O3 and a molecular weight of 194.23 g/mol. Its structural formula is:

The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and methanol. It exhibits moderate solubility in water due to the presence of the hydroxyl group, which can form hydrogen bonds with water molecules.

Synthesis Methods:

The synthesis of 3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 2,4-dimethylbenzaldehyde with glycolic acid in the presence of a suitable catalyst. This reaction proceeds via a condensation step followed by an intramolecular cyclization to form the desired product.

An alternative approach involves the use of enantioselective catalysis to produce enantiomerically pure forms of the compound. This method is particularly important for pharmaceutical applications where chirality plays a crucial role in biological activity and drug efficacy.

Biological Activities:

3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid has demonstrated promising biological activities in several preclinical studies. One of its key properties is its anti-inflammatory effect, which has been attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. In vitro studies have shown that the compound can effectively reduce inflammation in cell cultures derived from human tissues.

In addition to its anti-inflammatory properties, recent research has highlighted the potential anticancer activity of 3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, the compound has been found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer.

Clinical Applications:

The potential clinical applications of 3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid are currently being explored through preclinical and early-stage clinical trials. One area of focus is its use as an adjunct therapy for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from animal models have shown promising outcomes, with significant reductions in inflammation and improved disease symptoms.

In the context of cancer therapy, ongoing research aims to evaluate the efficacy and safety of 3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid as a monotherapy or in combination with existing anticancer drugs. Early-stage clinical trials are underway to assess its pharmacokinetic properties and therapeutic window in human subjects.

Recent Research Advancements:

The scientific community continues to make significant strides in understanding the mechanisms underlying the biological activities of 3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid. Recent studies have shed light on its interactions with specific cellular targets and signaling pathways. For instance, researchers have identified that the compound can modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses.

In another study published in the Journal of Medicinal Chemistry, scientists investigated the structure-activity relationship (SAR) of various analogs of 3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid. The findings revealed that subtle modifications to the substituents on the phenyl ring can significantly enhance or reduce specific biological activities. This information is valuable for optimizing the compound for therapeutic applications.

Safety Considerations:

Safety is a critical aspect when developing new compounds for therapeutic use. Preclinical toxicity studies have shown that 3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety profile and potential side effects.

Clinical trials will play a crucial role in assessing the safety and efficacy of this compound in human subjects. Researchers are also exploring strategies to improve its bioavailability and pharmacokinetic properties through formulation development and prodrug approaches.

Conclusion:

3-(2,4-dimethylphenyl)-2-hydroxypropanoic acid (CAS No. 1509073-20-4) represents an exciting area of research with potential applications in treating inflammatory diseases and cancer. Its unique chemical structure confers distinct biological activities that make it an attractive candidate for further development. Ongoing research efforts aim to optimize its properties for therapeutic use while ensuring safety and efficacy.